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Compound of Interest

Compound Name: CCK (27-33)

Cat. No.: B1460154

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals handling the peptide fragment
Cholecystokinin (CCK) (27-33). Adherence to these protocols is essential for ensuring
laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling CCK (27-33) in its lyophilized powder form or in solution, the following personal
protective equipment and engineering controls are mandatory to minimize exposure risk.
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PPE | Control Specification Rationale

o Protects eyes from accidental
] Safety glasses with side ]
Eye Protection ) splashes of solutions or
shields or goggles o
contact with airborne powder.

_ _ Prevents skin contact with the
) Chemical-resistant gloves )
Hand Protection . peptide. Inspect gloves for
(Nitrile, Neoprene, or PVC) ) )
integrity before each use.[1]

] Protects skin and personal
Body Protection Long-sleeved laboratory coat ) o
clothing from contamination.

Recommended when handling
. _ NIOSH-approved N95 dust N
Respiratory Protection ‘ the lyophilized powder to
mas
prevent inhalation.

Recommended for all handling
of the lyophilized powder and
] ) Chemical fume hood or preparation of stock solutions
Engineering Control ) S )
designated workspace to minimize inhalation
exposure and contain potential

spills.

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedure for the safe handling, storage, and
disposal of CCK (27-33).

Receiving and Storage

Upon receipt, visually inspect the vial for any damage. The lyophilized powder should be stored
in a freezer at -20°C for long-term stability.

Reconstitution of Lyophilized Powder

Reconstituting the peptide requires careful handling to ensure its stability and accurate
concentration.

Experimental Protocol: Preparation of a CCK (27-33) Stock Solution
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Objective: To accurately reconstitute lyophilized CCK (27-33) to a desired stock concentration.
Materials:

Vial of lyophilized CCK (27-33)

Appropriate solvent (e.g., Dimethyl sulfoxide (DMSO) or Formic Acid)[1][2][3]

Sterile, chemical-resistant microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ice bucket

Procedure:

Equilibration: Allow the vial of lyophilized peptide to equilibrate to room temperature before
opening to prevent condensation.

Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of the
appropriate solvent to the vial. For example, to create a 1 mg/mL stock solution, add 1 mL of
solvent to 1 mg of peptide.

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully
dissolved. Avoid vigorous shaking.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

Storage of Stock Solution: Store the aliquots at -20°C. Reconstituted solutions are typically
stable for up to 3 months when stored frozen. For short-term storage, solutions can be kept
at 4°C for up to 5 days.[2]

Disposal Plan
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All waste materials contaminated with CCK (27-33) must be treated as chemical waste and
disposed of according to your institution's and local environmental regulations.

o Solid Waste: This includes used vials, pipette tips, gloves, and any other contaminated
disposable labware. Collect these items in a designated, clearly labeled hazardous waste
container.

o Liquid Waste: Unused or waste solutions of CCK (27-33) should be collected in a designated
chemical waste container. Do not pour peptide solutions down the drain.

Emergency Procedures: Spill Response

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

Spill Cleanup Protocol for CCK (27-33) Powder:

Evacuate and Notify: Alert others in the immediate area of the spill.

e Don PPE: Ensure you are wearing the appropriate PPE, including a dust mask, eye
protection, lab coat, and gloves.

o Contain the Spill: Cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite)
to prevent the powder from becoming airborne.

o Clean Up: Carefully scoop the absorbed material into a designated hazardous waste
container. Avoid creating dust.

o Decontaminate: Wipe the spill area with a damp cloth or paper towel. Dispose of the
cleaning materials in the hazardous waste container.

e Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is
complete.

Workflow for Handling CCK (27-33)
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Caption: Workflow for the safe handling of CCK (27-33) from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential PPE and
Handling Protocols for CCK (27-33)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460154#personal-protective-equipment-for-
handling-cck-27-33]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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